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molecular formula C9H9NO3 B3028973 3-Ethoxybenzo[D]isoxazol-6-OL CAS No. 439085-76-4

3-Ethoxybenzo[D]isoxazol-6-OL

Cat. No. B3028973
CAS RN: 439085-76-4
M. Wt: 179.17
InChI Key: MCPRFQJWGNAFTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07166604B2

Procedure details

Boron tribromide (1.0M solution in dichloromethane; 1.39 ml, 1.39 mmol) was added to a stirred, −78° cooled solution of benzisoxazole from part © (179 mg, 928 μmol) in dichloromethane (4 ml) under an argon atmosphere. The reaction mixture was gradually warmed to room temperature over approx. 2 hours, and stirred overnight. Tlc (silica, 2:1 hexane/ethyl acetate) showed new polar material as well as unreacted starting material. The reaction was worked up by adding water (5 ml) and ice. The aqueous phase was neutralised by addition of saturated NaHCO3 solution, and saturated with NaCl. The aqueous phase was extracted into dichloromethane (3×60 ml), then the organic extracts combined and washed with brine (10 ml) and dried (NaSO4). The product was purified by chromatography on silica (18 g; eluent 2.5%, 5%, then 15% ethyl acetate/hexane). The first compound to elute was unreacted 3-ethoxy-6-methoxy-1,2-benzisoxazole, (46 mg), followed by 3-ethoxy-6-hydroxy-1,2-benzisoxazole 108 mg (65%).
Name
Boron tribromide
Quantity
1.39 mL
Type
reactant
Reaction Step One
Name
benzisoxazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
4 mL
Type
solvent
Reaction Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
NaCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
water
Quantity
5 mL
Type
solvent
Reaction Step Six
Name
3-ethoxy-6-hydroxy-1,2-benzisoxazole

Identifiers

REACTION_CXSMILES
B(Br)(Br)Br.[O:5]1[C:9]2[CH:10]=[CH:11][CH:12]=[CH:13][C:8]=2[CH:7]=[N:6]1.C([O-])(O)=[O:15].[Na+].[Na+].[Cl-].CCCCCC.[C:27](OCC)(=[O:29])[CH3:28]>ClCCl.O>[CH2:27]([O:29][C:7]1[C:8]2[CH:13]=[CH:12][C:11]([OH:15])=[CH:10][C:9]=2[O:5][N:6]=1)[CH3:28] |f:2.3,4.5,6.7|

Inputs

Step One
Name
Boron tribromide
Quantity
1.39 mL
Type
reactant
Smiles
B(Br)(Br)Br
Step Two
Name
benzisoxazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1N=CC2=C1C=CC=C2
Name
dichloromethane
Quantity
4 mL
Type
solvent
Smiles
ClCCl
Step Three
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Four
Name
NaCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Na+].[Cl-]
Step Five
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCCCCC.C(C)(=O)OCC
Step Six
Name
water
Quantity
5 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted into dichloromethane (3×60 ml)
WASH
Type
WASH
Details
washed with brine (10 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (NaSO4)
CUSTOM
Type
CUSTOM
Details
The product was purified by chromatography on silica (18 g
WASH
Type
WASH
Details
The first compound to elute

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
3-ethoxy-6-hydroxy-1,2-benzisoxazole
Type
Smiles
C(C)OC1=NOC2=C1C=CC(=C2)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.